Ethyl 6-(chloromethyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-(chloromethyl)-4-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C15H17ClN2O3/c1-3-21-14(19)12-11(8-16)17-15(20)18-13(12)10-6-4-9(2)5-7-10/h4-7,13H,3,8H2,1-2H3,(H2,17,18,20)
• InChI Key: ICNMKNLQZOXNOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC=C(C=C2)C)CCl
• Molecular Formula: C15H17ClN2O3
• Molecular Weight: 308.76 g/mol

Description

Ethyl 6-(chloromethyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C15H17ClN2O3 and its molecular weight is 308.76. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Pathway Analysis

• Ethyl 6-(chloromethyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate demonstrates varied reactions when combined with different reagents. In a study, its reaction with thiophenolates resulted in ring expansion or nucleophilic substitution, influenced by factors like reagent ratio, reaction time, and temperature (Fesenko et al., 2010). Another investigation found that strong bases like NaH, DBU, KOH transformed this compound into a novel tricyclic compound as part of a cascade reaction (Shutalev et al., 2008).

Thermodynamic Properties

• Research on the thermodynamic properties of this compound, such as combustion energies, enthalpies of combustion and formation, and enthalpies of fusion, vaporization, and sublimation, provides insights into its stability and reactivity under various conditions (Klachko et al., 2020).

Structural Analysis

• Detailed X-ray crystallography studies have been conducted to understand the molecular and crystal structure of derivatives of this compound. These studies are crucial for comprehending its physical and chemical properties at a molecular level (Kurbanova et al., 2009).

Spectral Analysis

• Spectral analysis using techniques like FT-IR, FT-Raman, NMR, and UV-Vis has been performed for detailed characterization of this compound. Such analyses are fundamental in identifying and confirming the molecular structure and composition of chemical compounds (Dr.G. Shakila & Dr.H. Saleem, 2018).

Acoustical Properties

• Studies on the density, viscosity, and ultrasonic properties of this compound in various solvents provide essential information on its behavior in different mediums. These properties can give insights into molecular interactions and solute-solvent interactions (Bajaj & Tekade, 2014).